Cas no 606-80-4 (2-(4-Carboxyphenyl)benzoic acid)

• Product Name: 2-(4-Carboxyphenyl)benzoic acid
• CAS No: 606-80-4
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• MDL: MFCD06203580
• CID: 843822
• PubChem ID: 13204085
• Update Time: 2025-04-19

2-(4-Carboxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,4'-dicarboxylic acid
• 2-(4-carboxyphenyl)benzoic acid
• 4-(2-Carboxyphenyl)benzoic acid
• 2,4'-biphenyl-dicarboxylate acid
• 2,4'-Biphenyldicarboxylic Acid
• 2,4'-H2bpdc
• biphenyl-2,4'-dicarboxylic acid
• DTXSID40527408
• SCHEMBL70136
• [1,1'-Biphenyl]-2,4'-dicarboxylicacid
• 6B89SJP659
• CS-0156684
• D95027
• MFCD06203580
• 606-80-4
• Benzoic acid, o,p'-oxydi-
• AKOS015888574
• BS-29101
• 2-(4-Carboxyphenyl)benzoic acid

• MDL： MFCD06203580
• Inchi： 1S/C14H10O4/c15-13(16)10-7-5-9(6-8-10)11-3-1-2-4-12(11)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： WKSIHEZXQNJQCB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 242.05800
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 451.9±28.0 °C at 760 mmHg
• Flash Point: 241.2±20.5 °C
• PSA: 74.60000
• LogP: 2.75000
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Carboxyphenyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)